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Compound of Interest

Compound Name: 2-Fluoro-4-iodophenol

Cat. No.: B1315855 Get Quote

Essential Safety and Handling Guide for 2-Fluoro-4-
iodophenol
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for 2-Fluoro-4-
iodophenol (CAS No: 2713-28-2). Adherence to these protocols is essential for ensuring

laboratory safety and minimizing risk.

Hazard Identification and Classification
2-Fluoro-4-iodophenol is a hazardous substance that requires careful handling. It is classified

as corrosive and an irritant.[1] The primary routes of exposure are inhalation, skin contact, and

eye contact.

GHS Hazard Statements:

Harmful if swallowed (H302)[1]

Harmful in contact with skin (H312)[1]

Causes skin irritation (H315)[1]

Causes serious eye damage (H318) or serious eye irritation (H319)[1]
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Harmful if inhaled (H332)[1]

Hazard Classification Category

Acute Toxicity, Oral Category 4

Acute Toxicity, Dermal Category 4

Acute Toxicity, Inhalation Category 4

Skin Corrosion/Irritation Category 2

Serious Eye Damage/Irritation Category 1 / 2A

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to prevent exposure. The following table

summarizes the recommended PPE for handling 2-Fluoro-4-iodophenol.
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Protection Type Recommended Equipment Specifications and Notes

Eye Protection
Chemical safety goggles and

face shield

Must be worn whenever there

is a splash hazard.[2]

Hand Protection
Double-gloving is

recommended.

Inner Glove: Disposable nitrile

gloves. Outer Glove: Heavy-

duty gloves such as Butyl

rubber or Neoprene for

prolonged contact or handling

of concentrated solutions.[2][3]

Nitrile gloves offer splash

protection but should be

changed immediately upon

contamination.[2][4]

Body Protection
Fully buttoned lab coat, long

pants, and closed-toe shoes.

A chemical-resistant apron

made of butyl rubber or

neoprene should be worn over

the lab coat when there is a

significant risk of splashing.[2]

Respiratory Protection
Work in a certified chemical

fume hood.

If a fume hood is not available,

a full-face respirator with a

combination organic

vapor/acid gas/particulate

(P100) cartridge is required.[5]

Consult with your institution's

environmental health and

safety department for proper

respirator selection and fit-

testing.

Handling and Storage Procedures
Proper handling and storage are crucial to maintain the chemical's integrity and prevent

accidental exposure.

Handling:
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Always handle 2-Fluoro-4-iodophenol within a certified chemical fume hood to minimize

inhalation exposure.[4]

Avoid direct contact with skin, eyes, and clothing.

Use compatible tools and equipment to prevent reactions.

In case of centrifugation, use sealed safety cups to contain potential aerosols.[2]

Storage:

Store in a cool, dry, and well-ventilated area.

Keep containers tightly closed.

Store away from strong oxidizing agents and other incompatible materials.[6]

First Aid Measures
Immediate and appropriate first aid is critical in the event of an exposure.
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Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.[3]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with soap and plenty of

water. The use of polyethylene glycol (PEG-300

or PEG-400) is highly recommended for dermal

phenol exposures.[3] Seek medical attention.

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. If breathing has

stopped, provide artificial respiration. Seek

immediate medical attention.[7]

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water and give

them 2-4 cupfuls of milk or water. Never give

anything by mouth to an unconscious person.

Seek immediate medical attention.[7]

Spill and Disposal Plan
Spill Response:

Evacuate: Immediately evacuate the area of the spill.

Alert: Notify your supervisor and the institutional safety office.

PPE: Don appropriate PPE, including respiratory protection, before re-entering the area.

Containment: For solid spills, carefully sweep up the material and place it in a designated

hazardous waste container. For liquid spills, absorb with an inert material (e.g., vermiculite,

sand) and place in a sealed container.

Decontamination: Decontaminate the spill area with a suitable cleaning agent.
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Waste: All materials used for cleanup must be disposed of as hazardous waste.

Waste Disposal:

All waste containing 2-Fluoro-4-iodophenol, including empty containers and contaminated

PPE, must be disposed of as hazardous chemical waste.

Follow all local, state, and federal regulations for hazardous waste disposal. Do not dispose

of down the drain.[8]

Contact your institution's environmental health and safety department for specific disposal

procedures.

Operational Workflow for Handling 2-Fluoro-4-
iodophenol
The following diagram illustrates the standard operating procedure for safely handling 2-
Fluoro-4-iodophenol in a laboratory setting.
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Preparation
- Review SDS

- Prepare work area in fume hood
- Don appropriate PPE

Handling
- Weigh/measure in fume hood

- Perform experiment
- Use sealed containers for transport

Spill?

Spill Response
- Evacuate and alert

- Contain and clean up
- Decontaminate area

Yes

Post-Experiment Cleanup
- Decontaminate equipment

- Clean work area

No

Waste Disposal
- Segregate hazardous waste

- Label container correctly
- Store in designated area

PPE Removal
- Remove and dispose of gloves

- Doff lab coat
- Wash hands thoroughly

End of Process

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 2-Fluoro-4-iodophenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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